Cas no 2870642-10-5 (1-(1-Amino-4,4-difluorocyclohexyl)-1,2-ethanediol)

• Product Name: 1-(1-Amino-4,4-difluorocyclohexyl)-1,2-ethanediol
• CAS No: 2870642-10-5
• MF: C₈H₁₅F₂NO₂
• MW: 195.207009553909
• CID: 5757367
• Update Time: 2025-05-27

1-(1-Amino-4,4-difluorocyclohexyl)-1,2-ethanediol Chemical and Physical Properties

Names and Identifiers

• 1-(1-Amino-4,4-difluorocyclohexyl)-1,2-ethanediol

• Inchi： 1S/C8H15F2NO2/c9-8(10)3-1-7(11,2-4-8)6(13)5-12/h6,12-13H,1-5,11H2
• InChI Key： UZVKHSBZFXFQCZ-UHFFFAOYSA-N
• SMILES： C(C1(N)CCC(F)(F)CC1)(O)CO

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 308.3±42.0 °C(Predicted)
• pka: 14.30±0.20(Predicted)

Additional information on 1-(1-Amino-4,4-difluorocyclohexyl)-1,2-ethanediol

Exploring the Potential of 1-(1-Amino-4,4-difluorocyclohexyl)-1,2-ethanediol (CAS No. 2870642-10-5) in Modern Pharmaceutical Research

The compound 1-(1-Amino-4,4-difluorocyclohexyl)-1,2-ethanediol (CAS No. 2870642-10-5) has garnered significant attention in recent years due to its unique structural properties and potential applications in drug discovery. As researchers delve deeper into the realm of fluorinated cyclohexyl derivatives, this molecule stands out for its versatility in medicinal chemistry and biomolecular interactions. Its difluorocyclohexyl moiety, combined with an amino-ethanediol functional group, creates a scaffold that is particularly valuable for designing targeted therapeutics.

One of the most compelling aspects of 1-(1-Amino-4,4-difluorocyclohexyl)-1,2-ethanediol is its role in addressing current challenges in drug solubility and bioavailability. With the pharmaceutical industry increasingly focused on oral drug delivery, this compound's ability to enhance membrane permeability makes it a promising candidate for small-molecule drug development. Recent studies have explored its potential as a building block for kinase inhibitors and GPCR modulators, two areas that dominate modern drug discovery pipelines.

The fluorine atoms in this molecule contribute significantly to its metabolic stability, a feature highly sought after in preclinical research. This aligns perfectly with current trends in ADMET optimization, where researchers are actively searching for compounds that can improve drug half-life while maintaining target specificity. The 1,2-ethanediol portion of the molecule offers additional advantages, providing multiple sites for molecular conjugation and facilitating the creation of prodrug formulations.

From a synthetic chemistry perspective, CAS No. 2870642-10-5 represents an interesting case study in stereoselective synthesis. The presence of both amino and hydroxyl groups allows for diverse protection-deprotection strategies, making it valuable for multi-step organic synthesis. Recent publications have highlighted its utility in constructing chiral intermediates for complex natural product analogs, particularly in the development of CNS-active compounds where precise stereochemical control is crucial.

The growing interest in 1-(1-Amino-4,4-difluorocyclohexyl)-1,2-ethanediol is reflected in search trends, with queries about "fluorinated amino alcohols in drug design" and "difluorocyclohexyl derivatives applications" becoming increasingly common. These search patterns mirror the scientific community's focus on fluorine-containing pharmacophores and their role in addressing drug resistance challenges. The compound's potential in fragment-based drug discovery also aligns with current high-throughput screening methodologies that prioritize molecular diversity.

Looking ahead, 1-(1-Amino-4,4-difluorocyclohexyl)-1,2-ethanediol presents exciting opportunities in personalized medicine applications. Its structural features make it amenable to structure-activity relationship studies, particularly in the context of allosteric modulation and protein-protein interaction inhibition. As computational methods like AI-assisted drug design continue to advance, compounds with such well-defined three-dimensional architectures are becoming increasingly valuable for virtual screening platforms.

In the context of green chemistry initiatives, researchers are also investigating more sustainable routes to synthesize CAS No. 2870642-10-5. This includes exploring catalytic asymmetric methods and flow chemistry approaches that could reduce the environmental impact of its production. Such developments are particularly relevant given the pharmaceutical industry's growing commitment to sustainable manufacturing practices and green solvent systems.

The analytical characterization of 1-(1-Amino-4,4-difluorocyclohexyl)-1,2-ethanediol has benefited from recent advances in spectroscopic techniques. Nuclear magnetic resonance (NMR) studies focusing on the 19F-1H coupling constants have provided valuable insights into its conformational dynamics, while mass spectrometry has enabled precise determination of its fragmentation patterns. These analytical developments support quality control in pharmaceutical grade synthesis of this important intermediate.

As patent literature reveals, several research groups have claimed derivatives of 1-(1-Amino-4,4-difluorocyclohexyl)-1,2-ethanediol for various therapeutic indications, particularly in the areas of metabolic disorders and inflammatory conditions. This intellectual property activity underscores the compound's commercial potential and its role in novel drug candidate development. The strategic incorporation of fluorine atoms in these derivatives often aims to optimize pharmacokinetic profiles while maintaining target engagement.

For researchers working with CAS No. 2870642-10-5, proper handling and storage recommendations include protection from moisture due to the compound's hygroscopic nature. While not classified as hazardous, standard laboratory precautions for amino-alcohol compounds should be observed. The growing availability of this material from specialized fine chemical suppliers has facilitated its adoption across various research programs focused on innovative therapeutic approaches.